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Compound of Interest

Compound Name: Cyanoacetic acid

Cat. No.: B1669376

An In-depth Technical Guide to Cyanoacetic Acid (CAS 372-09-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanoacetic acid (CAS 372-09-8), also known as malonic mononitrile, is a highly versatile
organic compound featuring both a nitrile and a carboxylic acid functional group.[1][2] This dual
functionality makes it a critical building block and intermediate in a wide range of chemical
syntheses.[3] Its strong acidity and reactivity are leveraged in the production of
pharmaceuticals, agrochemicals, dyes, and polymers.[4][5] In the pharmaceutical industry, it is
a key precursor for the synthesis of numerous drugs, including caffeine, barbiturates, and
vitamin B6.[5][6][7] This guide provides a comprehensive overview of the physicochemical
properties, synthesis, key reactions, experimental protocols, and applications of cyanoacetic
acid, with a focus on its relevance to drug development and organic synthesis.

Physicochemical and Spectroscopic Data

Cyanoacetic acid is a white, hygroscopic crystalline solid.[1][8] It is highly soluble in water,
ethanol, and ether.[7]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 372-09-8 [9]

Molecular Formula C3HsNO:2 [9]

Molecular Weight 85.06 g/mol [2][9]
White to off-white hygroscopic

Appearance [1]4](8]
crystals

Melting Point 64-72 °C [4]1[9]

Boiling Point 108 °C at 0.15 mmHg [4119]

Density ~1.287 g/cm3 [1]

pKa ~2.5 [1][10]

N Soluble in water (1000 g/L at

Solubility [1](7][°]
20 °C), ethanol, and ether

Vapor Pressure 0.1 mmHg at 100 °C [O][11]

Flash Point

107 °C (225 °F)

[1](8]

Decomposition Temp.

160 °C (320 °F)

[2]

Table 2: Identification and Registry Numbers

Identifier Value Reference(s)
EC Number 206-743-9 [1][9]
PubChem CID 9740 [1][4]
Beilstein Reference 506325 [1109]
UN Number 1759 [1]
SMILES O=C(O)CC#N [9][12]
InChi Key MLIREBYILWEBDM- O][12]
UHFFFAOYSA-N
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.chemimpex.com/products/14385
https://www.ottokemi.com/specsheet/cyanoacetic-acid-99-c-9961.aspx
https://www.chemimpex.com/products/14385
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://www.chemimpex.com/products/14385
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.benchchem.com/product/B1669376
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.mingyuanchemical.com/products/cyanoacetic-acid-372-09-8.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://www.echemi.com/products/pid_Seven21602-cyanoaceticacid.html
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.ottokemi.com/specsheet/cyanoacetic-acid-99-c-9961.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.chemimpex.com/products/14385
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://cymitquimica.com/cas/372-09-8/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c88505
https://cymitquimica.com/cas/372-09-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Key Reactions
Synthesis of Cyanoacetic Acid

The primary industrial synthesis of cyanoacetic acid involves the reaction of a chloroacetate
salt with sodium cyanide, followed by acidification. This process is a variation of the Kolbe
nitrile synthesis.[1][10]
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Start: Combine Reactants
(Aldehyde, Cyanoacetic Acid, KOH, Water)
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(50w, 75°C, 20 min)
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Extract with Ethyl Acetate

l
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Purify Product
(Recrystallization/Chromatography)

End: Isolated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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